Cas no 1177299-05-6 (1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate)

• Product Name: 1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate
• CAS No: 1177299-05-6
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 5018143
• Update Time: 2025-05-20

1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-methoxyphenyl)pyrrolidin-3-yl]methanamine oxalate
• H8815
• 1-[1-(2-Methoxyphenyl)pyrrolidin-3-yl]methanamineoxalate
• [1-(2-methoxyphenyl)pyrrolidin-3-yl]methanamine;oxalic acid
• 1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate

• Inchi： 1S/C12H18N2O.C2H2O4/c1-15-12-5-3-2-4-11(12)14-7-6-10(8-13)9-14;3-1(4)2(5)6/h2-5,10H,6-9,13H2,1H3;(H,3,4)(H,5,6)
• InChI Key： ZXSRHESZHFCLQC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1CCC(CN)C1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 270
• Topological Polar Surface Area: 113

1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate

1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate: A Comprehensive Overview

1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate, with the CAS number 1177299-05-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which forms the core structure of many bioactive molecules. The presence of the 2-methoxyphenyl group introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical modifications and biological evaluations.

The oxalate salt form of this compound is particularly noteworthy, as it enhances solubility and stability, making it more amenable for use in various applications. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders. The pyrrolidine ring's flexibility and ability to form hydrogen bonds contribute to its interactions with biological systems, making it a promising candidate for further research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate. Researchers have employed methodologies such as Suzuki coupling and Stille coupling reactions to construct the pyrrolidine framework with high precision. These methods not only improve the yield but also ensure the purity of the final product, which is critical for subsequent biological assays.

In terms of pharmacological applications, this compound has shown potential as a modulator of ion channels and receptors. Studies conducted in vitro have demonstrated its ability to influence voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain. Additionally, its interaction with GABA receptors suggests its role in modulating neuronal activity, opening avenues for its use in treating anxiety and sleep disorders.

The structural uniqueness of 1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying the substituents on the pyrrolidine ring or altering the oxalate counterion, researchers can fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for optimizing drug candidates before advancing them into preclinical trials.

Moreover, computational chemistry has played a pivotal role in understanding the molecular interactions of this compound. Docking studies have revealed its binding affinities to various protein targets, providing insights into its mechanism of action. These computational models complement experimental data, accelerating the drug discovery process and reducing costs associated with trial-and-error approaches.

In conclusion, 1-1-(2-Methoxyphenyl)pyrrolidin-3-ylmethanamine Oxalate stands as a testament to the ingenuity of modern chemical synthesis and its application in drug development. With ongoing research uncovering new facets of its biological activity and pharmacological profile, this compound holds immense potential in addressing unmet medical needs. As scientific advancements continue to unfold, compounds like this will remain at the forefront of innovation in pharmaceutical science.